molecular formula C6H7BrF2 B6182440 4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers CAS No. 2731014-54-1

4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers

Cat. No. B6182440
CAS RN: 2731014-54-1
M. Wt: 197
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-(bromomethyl)-1,1-difluorospiro[2.2]pentane, Mixture of diastereomers” is a complex organic compound. Diastereomers are stereoisomers that are not mirror images of each other and are not enantiomers . They can have different physical properties and reactivity .


Synthesis Analysis

The synthesis of diastereomers often involves the use of chiral reagents or catalysts . For example, in the Suzuki–Miyaura coupling, a variety of organoboron reagents have been developed for the process, with properties that have been tailored for application under specific conditions .


Molecular Structure Analysis

Diastereomers have two or more stereocenters . They are not mirror images of each other and non-superimposable . For example, we have four stereoisomers of 3-bromo-2-butanol. The four possible combinations are SS, RR, SR, and RS .


Chemical Reactions Analysis

Diastereomers can undergo different chemical reactions . For example, in the Suzuki–Miyaura coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .


Physical And Chemical Properties Analysis

Diastereomers can have different physical properties and reactivity. They have different melting points and boiling points and different densities .

Mechanism of Action

The mechanism of action of diastereomers often involves transmetalation, a process where formally nucleophilic organic groups are transferred from boron to palladium .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For example, 1-Bromobutane, a different compound, is classified as having acute toxicity (Oral) Category 4 .

Future Directions

The future directions in the study of diastereomers could involve the development of new methods for their synthesis and separation . For example, by increasing the time of sonication, the enantiomeric mixture of tetramisol could be separated from the diastereomeric salt with an ee between 54 and 64% and the yield was between 78 and 93% .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-1,1-difluorospiro[2.2]pentane involves the reaction of a spirocyclic compound with a brominating agent to introduce the bromomethyl group. The resulting product is a mixture of diastereomers, which can be separated using chromatography.", "Starting Materials": [ "Spirocyclic compound", "Brominating agent", "Solvent" ], "Reaction": [ "Dissolve the spirocyclic compound in a suitable solvent", "Add the brominating agent to the reaction mixture", "Stir the reaction mixture at a suitable temperature and for a suitable time to allow the bromination reaction to occur", "Quench the reaction with a suitable reagent to stop the bromination reaction", "Isolate the product by chromatography", "Analyze the product by spectroscopic methods to confirm the structure and purity" ] }

CAS RN

2731014-54-1

Molecular Formula

C6H7BrF2

Molecular Weight

197

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.